Cas no 2193060-88-5 (8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine)

• Product Name: 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine
• CAS No: 2193060-88-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 6587884
• PubChem ID: 165555163
• Update Time: 2025-07-22

8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine
• 8-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine]
• EN300-1693441
• 2193060-88-5

• Inchi： 1S/C9H7BrN2O/c10-7-3-1-2-6-4-9(11-12-9)5-13-8(6)7/h1-3H,4-5H2
• InChI Key： FTFSXYCVPIQEOL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCC1(C2)N=N1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34Ų

Additional information on 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine

Research Briefing on 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine (CAS: 2193060-88-5): Recent Advances and Applications

The compound 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine (CAS: 2193060-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in photopharmacology and protein labeling. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and biological studies.

Recent studies have highlighted the utility of 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine as a photoactivatable probe. The diazirine moiety, upon UV irradiation, generates highly reactive carbene intermediates capable of forming covalent bonds with proximal biomolecules. This property has been exploited in protein cross-linking and target identification studies, particularly in the context of membrane proteins and transient protein-protein interactions. A 2023 study published in Journal of the American Chemical Society demonstrated its efficacy in mapping ligand-binding sites on G protein-coupled receptors (GPCRs).

The bromo-substitution at the 8-position of the benzopyran ring system enhances the compound's reactivity and provides a handle for further derivatization. Synthetic efforts reported in Organic Letters (2022) have established robust protocols for the preparation of 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine with improved yields (up to 78%) through a modified Kröhnke pyridine synthesis approach. These advances have facilitated the production of gram-scale quantities, enabling broader application in chemical biology screens.

In drug discovery, this compound has shown promise as a photoswitchable pharmacophore. Research published in Nature Chemical Biology (2023) detailed its incorporation into kinase inhibitors, allowing for light-dependent control of enzymatic activity. The spirocyclic structure provides conformational constraint that enhances binding specificity, while the photoactivatable diazirine enables precise spatiotemporal control of drug action. This dual functionality addresses key challenges in targeted therapy development.

Emerging applications extend to proteomics, where 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine serves as a core structure for developing activity-based protein profiling (ABPP) probes. Its moderate lipophilicity (calculated logP = 2.1) and membrane permeability make it particularly suitable for studying intracellular targets. A recent Cell Chemical Biology publication (2024) reported its successful use in identifying off-targets of clinical kinase inhibitors in live cells.

Despite these advances, challenges remain in optimizing the photophysical properties and reaction efficiency of 8-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine. Current research directions focus on modifying the benzopyran scaffold to red-shift the activation wavelength and improve quantum yields. Collaborative efforts between synthetic chemists and biologists are expected to further expand the utility of this versatile compound in chemical biology and drug discovery.